Cas no 19883-78-4 (2-Fluoro-L-phenylalanine)

2-Fluoro-L-phenylalanine structure

Product Name:2-Fluoro-L-phenylalanine

CAS No:19883-78-4

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD00066448

CID:51421

PubChem ID:716319

Update Time:2025-04-18

2-Fluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-L-phenylalanine
- L-(2-Fluorophenyl)alanine, hydrate
- H-Phe(2-F)-OH
- L-2-Fluorophe
- H-L-Phe(2-F)-OH
- H-O-FLUORO-PHE-OH
- L-(2-Fluorophenyl)alanine
- L-2-Fluorophenylalanine
- (2S)-2-amino-3-(2-fluorophe
- (S)-2-Amino-3-(2-fluorophenyl)propanoic acid
- (S)-2-Amino-3-(2-fluorophenyl)propionic Acid
- (S)-2-fluorophenylalanine
- 2-FLUORO-L-PHE
- 2-Fluoro-L-phenylala
- DL-2-fluorophenylalanine
- H-PHE(O-F)-OH
- L-2-Fluoro-phe-OH
- L-2-F-Phe-OH
- o-fluoro-L-phenylalanine
- RARECHEM BK PT 0019
- L-Phe(2-F)-OH
- (2S)-2-amino-3-(2-fluorophenyl)propanoic acid
- Phenylalanine, 2-fluoro-
- (2S)-2-azanyl-3-(2-fluorophenyl)propanoic acid
- 2-fluor-l-phenylalanin
- L-2-Fluoro phenylalanine
- L-Phenylalanine, 2-fluoro-
- CT
- 2-Fluoro-L-phenylalanine
- MDL： MFCD00066448
- Inchi： 1S/C9H10FNO2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
- InChI Key： NYCRCTMDYITATC-QMMMGPOBSA-N
- SMILES： FC1C=CC=CC=1C[C@@H](C(=O)O)N
- BRN： 2805791

Computed Properties

Exact Mass: 183.07000
Monoisotopic Mass: 183.069557
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.3
Topological Polar Surface Area: 63.3

Experimental Properties

Color/Form: Not determined
Density: 1.2930
Melting Point: 233-239°C
Boiling Point: 308.1°Cat760mmHg
Flash Point: 140.1°C
Refractive Index: -15 ° (C=1, H2O)
PSA: 63.32000
LogP: 1.48040
Solubility: Not determined
Specific Rotation: -14 º (c=1% in H2O)

2-Fluoro-L-phenylalanine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22-S24/25
Safety Term：S22;S24/25
Storage Condition：Store at room temperature

2-Fluoro-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F594030-100mg	2-Fluoro-L-phenylalanine	19883-78-4		100mg	$64.00	2023-05-18
TRC	F594030-250mg	2-Fluoro-L-phenylalanine	19883-78-4		250mg	$75.00	2023-05-18
TRC	F594030-500mg	2-Fluoro-L-phenylalanine	19883-78-4		500mg	$87.00	2023-05-18
TRC	F594030-1g	2-Fluoro-L-phenylalanine	19883-78-4		1g	$ 80.00	2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0273-1G	2-Fluoro-L-phenylalanine	19883-78-4	>96.0%(T)	1g	¥740.00	2023-09-08
Apollo Scientific	PC0253-5g	2-Fluoro-L-phenylalanine	19883-78-4	97%	5g	£104.00	2025-02-19
Apollo Scientific	PC0253-25g	2-Fluoro-L-phenylalanine	19883-78-4	97%	25g	£356.00	2025-02-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020650-1g	2-Fluoro-L-phenylalanine	19883-78-4	99%	1g	￥246	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020650-5g	2-Fluoro-L-phenylalanine	19883-78-4	99%	5g	￥1140	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020650-250mg	2-Fluoro-L-phenylalanine	19883-78-4	99%	250mg	￥108	2024-05-25

2-Fluoro-L-phenylalanine Production Method

Production Method 1

136059-92-2

446-48-0

19883-78-4

2629-55-2

97731-02-7

Reaction Conditions

1.1 Catalysts: 2-Methyl-N-(tri-1-pyrrolidinylphosphoranylidene)-2-propanamine Solvents: N-Methyl-2-pyrrolidone ; 2 d, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 20 min, 25 °C
1.3 Reagents: Diisopropylethylamine
1.4 Reagents: Trifluoroacetic acid Solvents: Dichloromethane , Water ; 30 min, 25 °C

Reference

: Antibacterials and/or modulators of biofilm formation and methods of using the same

, United States, , ,

Production Method 2

2629-55-2

19883-78-4

97731-02-7

151911-22-7

Reaction Conditions

1.1 Catalysts: Racemase, alanine , Aminomutase, phenylalanine 2,3- Solvents: Water ; 20 h, pH 8.0, 31 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 12

Reference

: Enhanced Conversion of Racemic α-Arylalanines to (R)-β-Arylalanines by Coupled Racemase/Aminomutase Catalysis

Cox, Brad M.; et al, Journal of Organic Chemistry, 2009, 74(18), 6953-6959

Production Method 3

2629-55-2

19883-78-4

97731-02-7

Reaction Conditions

1.1 Reagents: N-[3-[[[(1S)-3′-Formyl-2′-hydroxy[1,1′-binaphthalen]-2-yl]oxy]methyl]phenyl]-N′-… Solvents: Dimethyl sulfoxide
1.1 Reagents: N-[3-[[(3′-Formyl-2′-hydroxy[1,1′-binaphthalen]-2-yl)oxy]methyl]phenyl]-N′-pheny… Solvents: Dimethyl sulfoxide

Reference

: Deracemization of racemic amino acids using (R)- and (S)-alanine racemase chiral analogues as chiral convertersDeracemization of racemic amino acids using (R)- and (S)-alanine racemase chiral analogues as chiral converters

Paik, Man-Jeong; et al Paik, Man-Jeong; et al, Bulletin of the Korean Chemical Society, 2014, 35(7), 2186-2188